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Titanium Carbide (TiC) has emerged as a significant reinforcement material for metal matrix
composites (MMCs), offering a compelling combination of high hardness, excellent wear
resistance, and good thermal stability.[1][2] This guide provides a comparative analysis of TiC
reinforced MMCs, focusing on their performance against other alternatives, supported by
experimental data. It is intended for researchers, scientists, and professionals in materials
science and engineering.

Performance Comparison of TiC Reinforced MMCs

The addition of TiC particles to metal matrices such as aluminum, steel, and iron alloys
significantly enhances their mechanical properties. The extent of this enhancement is
dependent on factors like the weight percentage of TiC, particle size, distribution, and the
fabrication method employed.[3]

Aluminum Matrix Composites (AMCs)

TiC reinforcement in aluminum alloys leads to notable improvements in hardness and wear
resistance.

Table 1: Mechanical Properties of TiC Reinforced Aluminum Matrix Composites
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Steel and Iron Matrix Composites

In ferrous matrices, TiC reinforcement provides substantial gains in hardness, strength, and
wear resistance, making these composites suitable for demanding applications.

Table 2: Mechanical Properties of TiC Reinforced Steel and Iron Matrix Composites

| Matrix Material | Reinforcement (wt. % TiC) | Fabrication Method | Yield Strength (MPa) |
Ultimate Tensile Strength (MPa) | Hardness | Reference | | :--- | :=-- | === | === | :=—- | :=-- | | 45
Steel | 0.054% nano-TiC | In-situ | 624 | 920 | - [[7] | | H13 Steel | 0.02% nano-(TiC+TiBz2) | In-
situ | 1142 | 1426 | - |[7] | | High Chromium Cast Iron | Not Specified | In-situ Casting | - | - | 797
+ 112 HV30 |[8] | | AISI 1020 Steel | ~60 vol% TiC | Liquid Pressing Infiltration | - | - | 62.84 HRC
[[2] | | High Manganese Steel | 80% (Ti+C) in coating | SHS Casting | - | - | 48 HRC [[9] |
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Comparison with Tungsten Carbide (WC) Reinforced
Composites

Tungsten Carbide (WC) is another commonly used reinforcement in MMCs. A direct
comparison reveals the distinct advantages of each.

Table 3: Comparison of TiC and WC Reinforced Iron Matrix Composites

TiC Reinforced WC Reinforced

Property . . Reference
High-Cr WCI High-Cr WCI

Average Hardness 797 £ 112 HV3o0 721 £ 68 HV3o0 [8]

Better wear

Increased wear performance due to
Wear Performance ] ) 8]
resistance homogeneous carbide
distribution
Reinforcement
Less homogeneous Homogeneous [8]

Distribution

In WC-Co composites, substituting WC with TiC can lead to increased hardness but a decrease
in Young's modulus and fracture toughness.[10][11]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The
following sections describe the common fabrication techniques for TiC reinforced MMCs.

Stir Casting

Stir casting is a liquid metallurgy technique widely used for its simplicity and cost-effectiveness.

[3]

e Melting: The matrix metal (e.g., aluminum alloy) is melted in a furnace under a protective
argon atmosphere to prevent oxidation.

e Preheating: TiC particles are preheated to improve wettability.
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o Dispersion: The preheated TiC particles are gradually added to the molten metal while
stirring continuously with a mechanical stirrer to ensure a uniform distribution.

o Casting: The resulting molten composite is then poured into a preheated mold and allowed to
solidify.

Powder Metallurgy

The powder metallurgy route offers good control over the microstructure and composition of the
final composite.

e Mixing: Powders of the matrix metal and TiC reinforcement are mixed in desired proportions.
o Compaction: The powder mixture is cold-pressed in a die to form a green compact.

» Sintering: The green compact is sintered at a high temperature in a controlled atmosphere.
Sintering bonds the powder patrticles together to form a dense composite. Spark Plasma
Sintering (SPS) is an advanced technique that uses pulsed DC current to achieve rapid

sintering at lower temperatures.[12]

In-situ Fabrication (Self-Propagating High-Temperature
Synthesis - SHS)

In-situ techniques involve the formation of the TiC reinforcement within the metal matrix through
a chemical reaction.[13] The SHS method is a prominent in-situ process.

e Precursor Compaction: A mixture of titanium and carbon powders (and sometimes a binder)
is compacted into a preform.

e Mold Placement: The preform is placed inside a mold cavity.

o Casting: Molten matrix metal is poured into the mold. The heat from the molten metal
initiates a self-sustaining exothermic reaction between the titanium and carbon, forming TiC
particles in-situ.[14]

Visualizing Experimental Workflows
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The following diagrams illustrate the generalized workflows for the fabrication of TiC reinforced
MMCs.
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Stir Casting Workflow for TiC MMCs.
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Powder Metallurgy Workflow for TiC MMCs.
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In-situ SHS Workflow for TiC MMCs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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